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For Researchers, Scientists, and Drug Development Professionals

Abstract
Lincomycin hydrochloride, a lincosamide antibiotic derived from the bacterium Streptomyces

lincolnensis, is a critical tool in combating infections caused by Gram-positive and anaerobic

bacteria. This technical guide provides an in-depth analysis of the molecular and physical

properties of lincomycin hydrochloride, detailed experimental protocols for its characterization,

and a visualization of its mechanism of action. The information presented herein is intended to

support researchers, scientists, and professionals in the fields of drug development and

antimicrobial research.

Physicochemical Properties
Lincomycin hydrochloride is commercially available in two primary forms: anhydrous and

monohydrate. The monohydrate form is a white or nearly white crystalline powder and is the

preferred form for many pharmaceutical preparations due to its stability in the dry state.[1] It is

highly soluble in water and methanol.[1]
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The fundamental molecular characteristics of both the anhydrous and monohydrate forms of

lincomycin hydrochloride are summarized below.

Property
Lincomycin Hydrochloride
(Anhydrous)

Lincomycin Hydrochloride
(Monohydrate)

Molecular Formula C18H35ClN2O6S C18H37ClN2O7S

Molecular Weight 443.0 g/mol 461.01 g/mol

Physicochemical Data
A comprehensive summary of the key physicochemical properties of lincomycin hydrochloride

monohydrate is presented in the following table.

Property Value

Physical State Solid, crystalline powder

Color White to almost white

Melting Point 151 - 158 °C

Specific Optical Rotation +134° to +139° (c=1, H₂O)

pKa 7.6

Solubility Very soluble in water; Soluble in DMSO

Mechanism of Action
Lincomycin hydrochloride exerts its bacteriostatic or bactericidal effect by inhibiting bacterial

protein synthesis.[1] This is achieved through its specific binding to the 50S ribosomal subunit

of the bacterial ribosome, thereby interfering with the peptidyl transferase reaction and

preventing the elongation of the polypeptide chain.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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